Cas no 1233526-35-6 (1-(tetrahydrofuran-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)

• Product Name: 1-(tetrahydrofuran-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• CAS No: 1233526-35-6
• MF: C₁₄H₂₃BN₂O₃
• MW: 278.155023813248
• CID: 2133452
• Update Time: 2025-06-15

1-(tetrahydrofuran-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(tetrahydro-2-furanyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
• TYOCDJUGXRLNGX-UHFFFAOYSA-N
• 1-[(oxolan-2-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(tetrahydrofuran-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-((Tetrahydrofuran-2-yl)methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(tetrahydrofuran-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole

• Inchi： 1S/C14H23BN2O3/c1-13(2)14(3,4)20-15(19-13)11-8-16-17(9-11)10-12-6-5-7-18-12/h8-9,12H,5-7,10H2,1-4H3
• InChI Key： TYOCDJUGXRLNGX-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)CC2CCCO2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 1-(tetrahydrofuran-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole

Comprehensive Analysis of 1-(Tetrahydrofuran-2-ylmethyl)-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyrazole (CAS 1233526-35-6)

The compound 1-(tetrahydrofuran-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole (CAS 1233526-35-6) is a highly specialized boron-containing heterocycle that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure combines a pyrazole core with a tetrahydrofuran side chain and a pinacol boronate ester moiety, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions. This compound is particularly valuable in the synthesis of biaryl derivatives, which are critical in drug discovery and material science.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 1233526-35-6, as researchers seek efficient, sustainable methods to synthesize complex molecules. The pinacol boronate group in this compound enables C-C bond formation under mild conditions, aligning with the industry's shift toward low-energy catalytic processes. Additionally, its tetrahydrofuran component enhances solubility, a property highly sought after in bioavailability optimization for novel therapeutics.

From an SEO perspective, queries like "boronate ester applications" and "pyrazole derivatives in medicine" reflect growing curiosity about this compound's potential. Laboratories frequently search for "CAS 1233526-35-6 suppliers" or "synthetic routes for tetrahydrofuran-pyrazole hybrids," underscoring its commercial and academic relevance. The compound's role in proteolysis-targeting chimeras (PROTACs)—a hot topic in targeted protein degradation—further elevates its profile.

Quality control of 1-(tetrahydrofuran-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole demands rigorous HPLC and NMR validation, as impurities can affect downstream reactions. Stability studies indicate optimal storage under inert atmospheres, with degradation risks minimized at temperatures below -20°C. These protocols align with GMP standards, ensuring reproducibility in industrial-scale applications.

In summary, CAS 1233526-35-6 represents a nexus of innovation in organoboron chemistry and medicinal chemistry. Its adaptability to high-throughput screening and compatibility with flow chemistry systems position it as a cornerstone for future breakthroughs in precision medicine and smart materials. As research continues, this compound is poised to address key challenges in drug delivery and catalytic sustainability.